2-(5-methoxy-1H-indol-3-yl)-2-oxoacetyl chloride

• Molecular Formula: C11H8ClNO3
• Molecular Weight: 237.64 g/mol
• IUPAC Name: 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetyl chloride
• InChI: InChI=1S/C11H8ClNO3/c1-16-6-2-3-9-7(4-6)8(5-13-9)10(14)11(12)15/h2-5,13H,1H3
• InChI Key: BXRAIGUKJHRMRI-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)NC=C2C(=O)C(=O)Cl

Description

2-(5-methoxy-1H-indol-3-yl)-2-oxoacetyl chloride is a useful research compound. Its molecular formula is C11H8ClNO3 and its molecular weight is 237.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-methoxyindole (10.00 g, 67.95 mmol) in diethylether (200 mL), oxalyl chloride (7.79 mL, 88.33 mmol) was added at 0° C. After stirring at rt for 3 h, the solid was filtered off and washed with cold diethylether to yield 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetyl chloride as a orange solid which was used as such in the next step. LC-MS conditions B: tR=0.46 min, no ionization.